Cas no 1022154-73-9 (1-(4-(5-Fluoropyridin-2-yl)phenyl)ethanone)

• Product Name: 1-(4-(5-Fluoropyridin-2-yl)phenyl)ethanone
• CAS No: 1022154-73-9
• MF: C₁₃H₁₀FNO
• MW: 215.223006725311
• MDL: MFCD31807872
• CID: 4782989
• Update Time: 2025-06-30

1-(4-(5-Fluoropyridin-2-yl)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-(5-Fluoropyridin-2-yl)phenyl)ethanone
• 1-[4-(5-fluoropyridin-2-yl)phenyl]ethanone

• MDL： MFCD31807872
• Inchi： 1S/C13H10FNO/c1-9(16)10-2-4-11(5-3-10)13-7-6-12(14)8-15-13/h2-8H,1H3
• InChI Key： DYQKJXWKLDNQIY-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 1-(4-(5-Fluoropyridin-2-yl)phenyl)ethanone

Introduction to 1-(4-(5-Fluoropyridin-2-yl)phenyl)ethanone and Its Significance in Modern Chemical Biology

The compound with the CAS number 1022154-73-9, identified as 1-(4-(5-Fluoropyridin-2-yl)phenyl)ethanone, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This review aims to provide a comprehensive overview of its structural features, potential applications, and the latest advancements in its study, emphasizing its role in drug discovery and molecular interactions.

At the core of understanding this compound lies its intricate molecular architecture. The presence of a fluoropyridine moiety at the 5-position and a phenyl group linked through an ethanone bridge introduces unique electronic and steric properties. The 5-fluoropyridine ring, in particular, is a well-documented pharmacophore that enhances binding affinity and metabolic stability, making it a cornerstone in medicinal chemistry. This feature has been extensively explored in recent years, with studies highlighting its role in modulating enzyme activity and receptor interactions.

Recent research has delved into the synthesis and characterization of derivatives of 1-(4-(5-Fluoropyridin-2-yl)phenyl)ethanone, revealing novel pathways for drug development. For instance, modifications at the phenyl ring have led to compounds with enhanced binding to target proteins, suggesting potential applications in treating neurological disorders. The fluorine atom at the 5-position of the pyridine ring plays a pivotal role in these interactions, often improving both potency and selectivity.

The versatility of this compound is further underscored by its utility as an intermediate in synthesizing more complex molecules. In particular, its structure allows for facile functionalization at multiple sites, enabling chemists to tailor properties such as solubility, bioavailability, and pharmacokinetic profiles. This adaptability has made it a valuable tool in academic and industrial laboratories alike.

In the context of drug discovery, 1-(4-(5-Fluoropyridin-2-yl)phenyl)ethanone has been investigated for its potential as an inhibitor of various kinases and other enzymes implicated in diseases like cancer and inflammation. Preliminary studies have shown promising results in vitro, where it demonstrated inhibitory activity against targets such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These findings align with broader trends in chemical biology, where small molecules are being designed to modulate protein-protein interactions with high precision.

The integration of computational methods has further accelerated the study of this compound. Molecular docking simulations have been employed to predict binding modes and affinities, providing insights into how structural modifications might enhance therapeutic efficacy. These computational approaches complement experimental efforts, allowing researchers to rapidly screen large libraries of derivatives.

Moreover, the growing interest in fluorinated compounds stems from their unique physicochemical properties. The electron-withdrawing nature of fluorine can influence both electronic distribution and metabolic stability, factors that are critical for drug development. In 1-(4-(5-Fluoropyridin-2-yl)phenyl)ethanone, this effect is particularly pronounced due to the presence of both fluoropyridine and phenyl groups interacting synergistically.

Future directions in research may explore the use of this compound as a scaffold for next-generation therapeutics. By leveraging its structural framework, scientists aim to develop molecules that exhibit improved pharmacological profiles while minimizing side effects. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical applications.

The impact of such research extends beyond academic curiosity; it holds significant implications for therapeutic innovation. As drug resistance emerges as a major challenge in treating diseases like cancer, the need for novel molecular entities becomes increasingly urgent. Compounds like 1-(4-(5-Fluoropyridin-2-yl)phenyl)ethanone offer a promising avenue for addressing this challenge by providing new tools for modulating disease pathways at a molecular level.

In conclusion, 1-(4-(5-Fluoropyridin-2-yl)phenyl)ethanone (CAS no. 1022154-73-9) stands as a testament to the ingenuity of modern chemical biology. Its unique structure and functional properties make it a valuable asset in drug discovery efforts aimed at treating complex diseases. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation for years to come.